Cas no 450343-37-0 (2-(4-chlorophenoxy)-N-2-(4-fluorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylacetamide)

• Product Name: 2-(4-chlorophenoxy)-N-2-(4-fluorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylacetamide
• CAS No: 450343-37-0
• MF: C₁₉H₁₅ClFN₃O₂S
• MW: 403.857705354691
• CID: 6532352
• Update Time: 2025-07-23

2-(4-chlorophenoxy)-N-2-(4-fluorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenoxy)-N-2-(4-fluorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylacetamide
• 2-(4-chlorophenoxy)-N-(2-(4-fluorophenyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl)acetamide
• Acetamide, 2-(4-chlorophenoxy)-N-[2-(4-fluorophenyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl]-

• Inchi： 1S/C19H15ClFN3O2S/c20-12-1-7-15(8-2-12)26-9-18(25)22-19-16-10-27-11-17(16)23-24(19)14-5-3-13(21)4-6-14/h1-8H,9-11H2,(H,22,25)
• InChI Key： MJFDDRLFYINIMO-UHFFFAOYSA-N
• SMILES： C(NC1N(C2=CC=C(F)C=C2)N=C2CSCC2=1)(=O)COC1=CC=C(Cl)C=C1

Additional information on 2-(4-chlorophenoxy)-N-2-(4-fluorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylacetamide

Introduction to 2-(4-chlorophenoxy)-N-2-(4-fluorophenyl)-2H,4H,6H-thieno[3,4-cpyrazol-3-ylacetamide (CAS No. 450343-37-0)

2-(4-chlorophenoxy)-N-2-(4-fluorophenyl)-2H,4H,6H-thieno[3,4-cpyrazol-3-ylacetamide, identified by its Chemical Abstracts Service (CAS) number 450343-37-0, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule belongs to a class of heterocyclic derivatives that have garnered attention due to their potential biological activities and structural complexity. The presence of multiple functional groups, including a chlorophenoxy moiety, a fluorophenyl substituent, and a thieno[3,4-cpyrazol-3-yl] core, makes this compound a promising candidate for further investigation in drug discovery and medicinal chemistry.

The thieno[3,4-cpyrazol-3-yl] scaffold is particularly noteworthy, as it combines the properties of thiophene and pyrazole rings, which are well-documented for their role in various pharmacological applications. Thiophene derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. Pyrazole rings, on the other hand, are frequently incorporated into drug molecules due to their ability to modulate enzyme activity and interact with biological targets. The combination of these two heterocycles in 2-(4-chlorophenoxy)-N-2-(4-fluorophenyl)-2H,4H,6H-thieno[3,4-cpyrazol-3-ylacetamide suggests a multifaceted interaction with biological systems.

The chlorophenoxy group is another critical feature of this compound. Chlorinated aromatic rings are commonly found in pharmaceutical agents due to their ability to enhance binding affinity and metabolic stability. In particular, the 4-chloro substitution pattern has been widely used in the development of herbicides and pharmaceuticals. The fluorophenyl moiety further contributes to the compound's complexity by introducing fluorine atoms, which can influence electronic properties and metabolic pathways. Fluorine substitution is a well-established strategy in medicinal chemistry to improve drug efficacy and pharmacokinetics.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential interactions of 2-(4-chlorophenoxy)-N-2-(4-fluorophenyl)-2H,4H,6H-thieno[3,4-cpyrazol-3-ylacetamide with various biological targets. Studies suggest that this compound may exhibit inhibitory activity against enzymes involved in cancer progression and inflammation. For instance, preliminary computational studies have indicated that the thieno[3,4-cpyrazol-3-yl] core can interact with ATP-binding sites of kinases and other enzymes relevant to oncology. Additionally, the presence of both chloro and fluoro substituents may enhance binding affinity through hydrophobic interactions and electrostatic complementarity.

In vitro assays have also been conducted to evaluate the biological activity of this compound. Initial results suggest that 2-(4-chlorophenoxy)-N-2-(4-fluorophenyl)-2H,4H,6H-thieno[3,4-cpyrazol-3-ylacetamide demonstrates moderate activity against certain cancer cell lines. The mechanism of action appears to involve disruption of signaling pathways critical for cell proliferation and survival. Specifically, the compound has shown potential in inhibiting tyrosine kinases, which are overexpressed in many cancers. This aligns with recent findings that highlight the importance of kinase inhibition in therapeutic strategies for solid tumors.

The structural features of this compound also make it an attractive scaffold for further derivatization. By modifying the substituents or exploring different heterocyclic combinations, chemists can generate libraries of analogs with tailored biological properties. For example, replacing the chlorophenoxy group with other aromatic ethers or amines could alter the compound's solubility profile or target specificity. Similarly, varying the substitution pattern on the fluorophenyl ring could fine-tune its interaction with biological targets.

One particularly exciting aspect of this research is the potential application of 2-(4-chlorophenoxy)-N-2-(4-fluorophenyl)-2H,4H,6H-thieno[3,4-cpyrazol-3-ylacetamide in combination therapies. The ability to modulate multiple pathways simultaneously is a key strategy in modern oncology and inflammatory disease treatment. Preclinical studies are currently underway to investigate whether this compound can synergize with existing drugs or natural products to enhance therapeutic outcomes. Such combinatorial approaches have shown promise in reducing drug resistance and improving patient responses.

The synthesis of 2-(4-chlorophenoxy)-N-2-(4-fluorophenyl)-2H,4H,6H-thieno[3,4-cpyrazol-3-ylacetamide) presents an interesting challenge due to its complex structure. Traditional synthetic routes involve multi-step sequences that require careful optimization to ensure high yields and purity. Recent developments in green chemistry have encouraged researchers to explore more sustainable methodologies for constructing heterocyclic frameworks. Techniques such as transition-metal catalysis and microwave-assisted synthesis have been successfully applied to streamline the preparation process while minimizing environmental impact.

The pharmacokinetic properties of this compound are also under investigation. Understanding how quickly it is absorbed into the bloodstream (absorption), distributed throughout the body (distribution), metabolized (metabolism), and excreted (excretion) is crucial for determining its therapeutic potential. Preliminary data suggest that 450343-37-0 exhibits reasonable bioavailability when administered orally but may require formulation strategies to enhance its solubility or stability.

Future research will likely focus on elucidating the detailed mechanism of action of this compound at a molecular level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy will be instrumental in determining how it interacts with its biological targets at an atomic resolution. Such structural insights can guide further modifications aimed at improving potency or selectivity.

The broader implications of this research extend beyond basic science into clinical applications for patients suffering from cancer or inflammatory diseases. By identifying novel compounds like 450343_37_0, scientists hope to develop new treatments that address unmet medical needs while minimizing side effects associated with existing therapies.